3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 3-(1,3-benzodioxol-5-ylmethyl)-1-[(4-methylphenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H19N3O4/c1-15-4-6-16(7-5-15)12-25-18-3-2-10-24-21(18)22(27)26(23(25)28)13-17-8-9-19-20(11-17)30-14-29-19/h2-11H,12-14H2,1H3
• InChI Key: BXOSQCHIRUGWAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC5=C(C=C4)OCO5)N=CC=C3
• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol
• CAS No.: 923139-41-7

Description

The compound 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-[(4-methylphenyl)methyl]-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is a pyrido-pyrimidine derivative featuring a bicyclic core fused at the [3,2-d] position. Its structure includes two key substituents:

• 3-(2H-1,3-Benzodioxol-5-yl)methyl group: This electron-rich substituent, derived from the benzodioxole moiety, enhances lipophilicity and may facilitate interactions with aromatic residues in biological targets.
• 1-(4-Methylphenyl)methyl group: A para-methylbenzyl group contributing to steric bulk and influencing metabolic stability.

Pyrido-pyrimidines are structurally related to purines, enabling interactions with enzymes like kinases and receptors. The [3,2-d] fusion distinguishes it from isomers such as pyrido[2,3-d]pyrimidines, altering electronic distribution and binding modes .

Comparison with Similar Compounds

Comparison with Structural Analogues

Core Heterocycle Variations

Pyrido[2,3-d]pyrimidines

• Example : 6-(Hydroxybenzoyl)-1-methylpyrido[2,3-d]pyrimidine-2,4-diones ().
• Key Differences: Fusion Position: [2,3-d] vs. Electronic Properties: HOMO-LUMO gaps (3.91–4.10 eV) suggest moderate stability; substituents like hydroxybenzoyl increase polarity compared to the benzodioxole group .
• Biological Relevance : Demonstrated kinase inhibition and anti-inflammatory activity .

Thieno[2,3-d]pyrimidines

• Example: 5-Methyl-6-(2-methylthiazol-4-yl)-3-phenylthieno[2,3-d]pyrimidine-2,4-diones ().
• Key Differences :
  • Heteroatom Substitution : Thiophene replaces pyridine, enhancing π-π stacking but reducing basicity.
  • Antimicrobial Activity : Active against Staphylococcus aureus (MIC < reference drugs) .

Pyrazolo[3,4-d]pyrimidines

• Example : 5-(3-Methylphenyl)-1-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-dione ().
• Key Differences :
  • Core Structure : Pyrazole fused to pyrimidine, increasing planarity and rigidity.
  • Synthetic Accessibility : Multi-step routes involving alkylation and cyclization .

Substituent Effects

Compound	Substituents	logP (Predicted)	Biological Activity
Target Compound	Benzodioxolylmethyl, 4-methylbenzyl	~3.5	Not reported
Pyrido[2,3-d]pyrimidine (6a–d, )	Hydroxybenzoyl, methyl	2.8–3.2	Kinase inhibition, anti-inflammatory
Thieno[2,3-d]pyrimidine ()	Methylthiazole, phenyl	~3.8	Antimicrobial (Gram+)
Halogenated Pyrido[2,3-d]pyrimidine ()	Fluorophenylmethyl, methoxy	~4.0	Not reported

• Benzodioxole vs.
• Methylbenzyl vs. Piperidine () : The para-methylbenzyl group in the target compound may confer greater metabolic stability than piperidine-containing analogues, which are prone to oxidation .

Physicochemical and Electronic Properties

• HOMO-LUMO Gaps : The target compound’s benzodioxole group may reduce the gap compared to hydroxybenzoyl derivatives (), increasing reactivity.
• Solubility : The benzodioxole and methylbenzyl groups likely render the compound poorly water-soluble, necessitating formulation adjustments for bioavailability.